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Compound of Interest

Compound Name: 4-Hydroxybenzoic acid-d4

Cat. No.: B565573 Get Quote

An In-depth Technical Guide to the Safety of 4-Hydroxybenzoic acid-d4

Disclaimer: The safety data presented in this guide is primarily based on the non-deuterated

form, 4-hydroxybenzoic acid (CAS No. 99-96-7), as comprehensive safety data sheets (SDS)

for the deuterated compound (4-Hydroxybenzoic acid-d4, CAS No. 152404-47-2) are not

readily available. The toxicological properties of the deuterated form are expected to be very

similar to the non-deuterated compound. 4-Hydroxybenzoic acid-d4 is a stable, isotopically

labeled version of 4-hydroxybenzoic acid and is often used as an internal standard or tracer in

research.[1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-hydroxybenzoic

acid.
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Property Value

Molecular Formula
C₇H₂D₄O₃ (for d4 variant)[2], C₇H₆O₃ (for non-

deuterated)[3]

Molecular Weight
142.15 g/mol (for d4 variant)[2], 138.12 g/mol

(for non-deuterated)[4]

Appearance White to off-white crystalline powder[5]

Melting Point 213 - 217 °C (415 - 423 °F)

Flash Point 199 °C (390.2 °F)[6]

Solubility in Water 5,000 mg/L at 25 °C[4]

Other Solubilities Soluble in alcohol, ether, and acetone[3]

Partition Coefficient (log Pow) 1.58

Acidity (pKa) 4.54[3]

Toxicological Data
This section provides key toxicological data for 4-hydroxybenzoic acid.

Test Type Species Route Value

LD50 (Acute Oral) Mouse Oral 2,200 mg/kg[7]

LD50 (Acute Oral) Rat Oral >10 g/kg[7]

LD50 (Intraperitoneal) Rat Intraperitoneal 340 mg/kg[7]

LD50 (Subcutaneous) Mouse Subcutaneous 1,050 mg/kg[7]

Repeated Dose

Toxicity
Rat (male) Oral NOAEL ≥ 1,000 mg/kg

NOAEL: No-Observed-Adverse-Effect Level

Ecological Toxicity Data
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The following table summarizes the ecotoxicological data for 4-hydroxybenzoic acid.

Test Type Species Duration Value Method

Chronic Fish

Toxicity (LC50)

Oryzias latipes

(Japanese

medaka)

14 days > 100 mg/L
OECD Test

Guideline 204

Chronic Daphnia

Toxicity (NOEC)

Daphnia magna

(Water flea)
21 days > 100 mg/L

OECD Test

Guideline 202

Biodegradability

(Aerobic)
- 28 days

ca. 87.7%

(Readily)

OECD Test

Guideline 301D

LC50: Lethal Concentration, 50% NOEC: No-Observed-Effect Concentration

Hazard Identification and GHS Classification
4-Hydroxybenzoic acid is classified with the following hazards:

Serious Eye Damage/Eye Irritation: Category 1 (H318: Causes serious eye damage)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (H335:

May cause respiratory irritation)

The relationship between hazard identification and the required response is outlined below.
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Hazard Identification Prevention (P-phrases)
Response (P-phrases)

H318: Causes serious eye damage
P280: Wear eye protection/

face protection
Requires

H335: May cause respiratory irritation

P261: Avoid breathing dust

Requires

P271: Use only outdoors or in a
well-ventilated area

Requires

P304+P340+P312: IF INHALED:
Remove person to fresh air...

Call a POISON CENTER/doctor if you feel unwell.
If inhaled

If inhaled

P305+P351+P338+P310: IF IN EYES:
Rinse cautiously with water...

Immediately call a POISON CENTER/doctor.

If exposed

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Workflow.

Experimental Protocols
The ecotoxicological data cited are based on standardized OECD (Organisation for Economic

Co-operation and Development) guidelines.

OECD Test Guideline 204: Fish, Prolonged Toxicity Test: 14-Day Study

Objective: To determine the lethal concentration of a substance to fish over a 14-day

exposure period.

Methodology: A specified number of fish (Oryzias latipes) are maintained for 14 days in

various concentrations of the test substance dissolved in water. The mortality of the fish is

observed daily, and the concentration that kills 50% of the test fish (LC50) is calculated.

The test is conducted under flow-through conditions with analytical monitoring to ensure

stable concentrations.

OECD Test Guideline 202: Daphnia sp., Acute Immobilisation Test and Reproduction Test
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Objective: To assess the effect of a substance on the reproduction of Daphnia magna.

Methodology: Young female daphnids are exposed to the test substance at a range of

concentrations for 21 days. The primary endpoint is the total number of living offspring

produced per parent animal. The No-Observed-Effect Concentration (NOEC) is

determined by comparing the reproductive output in the test concentrations to a control

group. The test is conducted under semi-static conditions.

OECD Test Guideline 301D: Ready Biodegradability: Closed Bottle Test

Objective: To determine the ready biodegradability of a substance by aerobic

microorganisms.

Methodology: A solution of the test substance is inoculated with a small number of

microorganisms in a closed bottle completely filled with the medium. The depletion of

dissolved oxygen is measured over a 28-day period. The percentage of biodegradation is

calculated based on the ratio of oxygen consumed to the theoretical oxygen demand.

First Aid Measures
In case of exposure, follow the procedures outlined below. Always show the safety data sheet

to the attending physician.
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Route of Exposure

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Take off contaminated clothing.
Rinse skin with water/shower.

Rinse out with plenty of water.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Make victim drink water
(two glasses at most).

Call a POISON CENTER or doctor
if you feel unwell.

Immediately call an ophthalmologist. Consult a physician.

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure.

Handling, Storage, and Personal Protection
Proper handling and storage are crucial to ensure safety. The workflow for safe handling

involves a hierarchy of controls, including personal protective equipment (PPE).

Handling: Use only in well-ventilated areas.[8] Avoid breathing dust and prevent contact with

skin and eyes.[8] Wash hands thoroughly after handling.[5]

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[8] The recommended storage temperature is typically indicated on the product label.
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Workplace Hygiene

Engineering Controls
(e.g., Local Exhaust Ventilation)

Eye/Face Protection
(Safety goggles with side-shields,
conforming to EN166 or NIOSH)

Skin & Hand Protection
(Impervious clothing, chemical-resistant gloves)

Respiratory Protection
(Use NIOSH/MSHA or EN 149 approved

respirator if exposure limits are exceeded)

Change contaminated clothing.
Wash hands after working with substance.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Hierarchy.

Accidental Release Measures
In the event of a spill, follow these emergency procedures.

Personal Precautions: Evacuate the danger area. Avoid substance contact and inhalation of

dust. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Containment and Cleanup: Cover drains. Collect the spilled material dry (e.g., sweep up)

and place it into a suitable container for disposal. Clean the affected area thoroughly.
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Spill Occurs

Evacuate Danger Area
& Ensure Ventilation

Wear Appropriate PPE
(See Section 7)

Prevent Entry into Drains
& Waterways

Contain and Collect Spill
(Sweep up dry material)

Place in Suitable Container
for Disposal

Clean Affected Area

Spill Managed

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.

Disposal Considerations
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Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste. Handle uncleaned containers as you would the product itself. It is

recommended to leave chemicals in their original containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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